5-Chloro-3-methyl-1H-indole-2-carbaldehyde
Overview
Description
5-Chloro-3-methyl-1H-indole-2-carbaldehyde (5-CMC) is a small organic molecule used in many scientific experiments. It is an aldehyde, meaning it contains a carbonyl group and an alkyl group (containing a chlorine atom) attached to an aromatic indole ring. 5-CMC has been studied extensively in the scientific community and has found a variety of applications in research.
Scientific Research Applications
Heterocyclic Compound Synthesis
Vikrishchuk et al. (2019) explored the reaction of 1-alkyl-2-chloro-1H-indole-3-carbaldehydes with triazole-thiols to create new heterocyclic compounds, namely triazolo(thiadiazepino)indoles. These compounds were characterized using X-ray diffraction, indicating potential applications in materials science and medicinal chemistry (Vikrishchuk et al., 2019).
Antibacterial Activities
Carrasco et al. (2020) synthesized indole-3-carbaldehyde semicarbazone derivatives and evaluated their antibacterial activities. These compounds showed significant inhibitory activities against Gram-positive and Gram-negative bacteria, suggesting their potential as novel antibacterial agents (Carrasco et al., 2020).
Antimicrobial and Enzyme Activity
Attaby et al. (2007) reported on the synthesis of 4(1H-Indol-3-yl)-2-Thioxopyridine Derivatives and their evaluation as antimicrobial agents. The study also examined their activity on glutathione S-transferase (GST) enzyme levels, highlighting their potential therapeutic applications (Attaby et al., 2007).
Green Chemistry Applications
Madan (2020) investigated the use of indole-3-carbaldehyde in green chemistry. The study focused on the synthesis of knoevenagel condensed products using a solvent-free grindstone method, emphasizing environmentally friendly and economically feasible approaches (Madan, 2020).
Schiff Base Derivatives
Sayed et al. (2017) synthesized Schiff base derivatives from 3-chloro-1H-Indole-2-Carbaldehyde, exploring their potential in the development of new pharmaceutical compounds. The study highlighted the versatility of these derivatives in chemical synthesis (Sayed et al., 2017).
properties
IUPAC Name |
5-chloro-3-methyl-1H-indole-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJKYRQUSPNHCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=C(C=C2)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30511654 | |
Record name | 5-Chloro-3-methyl-1H-indole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-methyl-1H-indole-2-carbaldehyde | |
CAS RN |
40731-16-6 | |
Record name | 5-Chloro-3-methyl-1H-indole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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